Cas no 1022903-90-7 (5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one)

• Product Name: 5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one
• CAS No: 1022903-90-7
• MF: C₂₂H₂₄FN₃O₄S
• MW: 445.507067680359
• CID: 5014066
• Update Time: 2025-10-25

5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one
• 5-[(2-fluorophenyl)methyl]-7-(morpholine-4-sulfonyl)-1H,2H,3H,3aH,4H,5H-pyrrolo[1,2-a]quinoxalin-4-one
• SMR000168887
• MLS000549304
• HMS2386G22
• 5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one

• Inchi： 1S/C22H24FN3O4S/c23-18-5-2-1-4-16(18)15-26-21-14-17(31(28,29)24-10-12-30-13-11-24)7-8-19(21)25-9-3-6-20(25)22(26)27/h1-2,4-5,7-8,14,20H,3,6,9-13,15H2
• InChI Key： ZBCUBHUXIXRRKX-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(CC1C=CC=CC=1F)C(C1CCCN12)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 769
• XLogP3: 2.1
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one

5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one: A Comprehensive Overview

5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one, also known by its CAS number 1022903-90-7, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of tetrahydropyrroloquinoxalines, which have garnered attention due to their diverse biological activities and structural versatility.

The molecular structure of this compound is characterized by a tetrahydropyrrolo[1,2-a]quinoxaline core, which serves as a scaffold for various functional groups. The presence of a fluorobenzyl group at position 5 and a morpholinosulfonyl group at position 7 introduces unique electronic and steric properties to the molecule. These substituents not only enhance the compound's stability but also contribute to its bioavailability and pharmacokinetic profile.

Recent studies have highlighted the potential of this compound as a promising candidate in the development of novel therapeutic agents. Its quinoxaline core is known to exhibit significant anti-inflammatory and antioxidant properties, making it a valuable asset in the treatment of chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including Suzuki coupling and Stille coupling reactions, to construct the tetrahydropyrroloquinoxaline framework efficiently.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory pathways. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central to the regulation of prostaglandin synthesis.

Moreover, the presence of the morpholinosulfonyl group has been linked to enhanced solubility and improved drug delivery properties. This feature is particularly advantageous in the development of orally administered drugs where bioavailability is a critical factor.

The fluorobenzyl group at position 5 plays a crucial role in modulating the compound's lipophilicity and permeability across biological membranes. This substituent also contributes to the molecule's ability to penetrate cellular barriers effectively, enhancing its therapeutic potential.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided valuable insights into its binding interactions with target proteins and have paved the way for further optimization of its structure.

In conclusion, 5-(2-Fluorobenzyl)-7-(morpholinosulfonyl)-1,2,3,3a-tetrahydropyrrolo[1,2-a]quinoxalin-4(5H)-one represents a significant milestone in medicinal chemistry research. Its unique structural features and promising pharmacological profile make it an attractive candidate for further exploration in drug discovery programs targeting inflammatory and neurodegenerative diseases.